![molecular formula C20H22Cl3N3O3S2 B2697451 2,5-dichloro-N-(2-(diethylamino)ethyl)-N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)thiophene-3-carboxamide hydrochloride CAS No. 1330312-36-1](/img/structure/B2697451.png)
2,5-dichloro-N-(2-(diethylamino)ethyl)-N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)thiophene-3-carboxamide hydrochloride
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Description
2,5-dichloro-N-(2-(diethylamino)ethyl)-N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)thiophene-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C20H22Cl3N3O3S2 and its molecular weight is 522.88. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization of Thiophene Derivatives
Research in the synthesis and characterization of thiophene derivatives, similar to the compound , has shown advancements in methods to synthesize thiophene-based compounds with potential applications in drug development and material science. For example, studies on the synthesis of novel thiophene derivatives for anticancer activity or the development of fluorescent compounds for photophysical studies highlight the versatility of thiophene and thiazole moieties in chemical synthesis and their relevance in creating compounds with desirable biological activities or physical properties (Abdel-Motaal et al., 2020); (Padalkar et al., 2011).
Pharmacological Applications of Thiazole Derivatives
Thiazole derivatives have been explored for their pharmacological potentials, such as anti-anoxic activities, indicating their importance in developing treatments for conditions associated with oxygen deprivation in tissues. Research on compounds with thiazole and thiophene structures, similar to the query compound, have shown promising results in preclinical models, suggesting their potential as lead compounds in drug development processes (Ohkubo et al., 1995).
Antimicrobial and Photophysical Studies
Thiophene and thiazole derivatives have also been investigated for their antimicrobial properties and photophysical characteristics, demonstrating the broad applicability of these compounds in medicinal chemistry and material science. These studies reveal the compound's potential in addressing microbial resistance and developing novel materials with unique optical properties (Padalkar et al., 2014).
properties
IUPAC Name |
2,5-dichloro-N-[2-(diethylamino)ethyl]-N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)thiophene-3-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21Cl2N3O3S2.ClH/c1-3-24(4-2)5-6-25(19(26)12-9-17(21)30-18(12)22)20-23-13-10-14-15(11-16(13)29-20)28-8-7-27-14;/h9-11H,3-8H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWKXBJIFVIAPFM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCN(C1=NC2=CC3=C(C=C2S1)OCCO3)C(=O)C4=C(SC(=C4)Cl)Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22Cl3N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
522.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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